Cas no 2229277-49-8 (1-(4-bromo-3-methylbutyl)-1H-1,2,4-triazole)

• Product Name: 1-(4-bromo-3-methylbutyl)-1H-1,2,4-triazole
• CAS No: 2229277-49-8
• MF: C₇H₁₂BrN₃
• MW: 218.09428024292
• CID: 6420171
• PubChem ID: 165632629
• Update Time: 2025-06-13

1-(4-bromo-3-methylbutyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3-methylbutyl)-1H-1,2,4-triazole
• 2229277-49-8
• EN300-1938179

• Inchi： 1S/C7H12BrN3/c1-7(4-8)2-3-11-6-9-5-10-11/h5-7H,2-4H2,1H3
• InChI Key： MLRFNALTHMLEAC-UHFFFAOYSA-N
• SMILES： BrCC(C)CCN1C=NC=N1

Computed Properties

• Exact Mass: 217.02146g/mol
• Monoisotopic Mass: 217.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.7Ų

Additional information on 1-(4-bromo-3-methylbutyl)-1H-1,2,4-triazole

Introduction to 1-(4-bromo-3-methylbutyl)-1H-1,2,4-triazole (CAS No. 2229277-49-8)

1-(4-bromo-3-methylbutyl)-1H-1,2,4-triazole (CAS No. 2229277-49-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The chemical structure of 1-(4-bromo-3-methylbutyl)-1H-1,2,4-triazole is composed of a 1,2,4-triazole ring attached to a 4-bromo-3-methylbutyl group. The 1,2,4-triazole ring is a well-known heterocyclic moiety that has been extensively studied for its diverse biological activities, including antifungal, antibacterial, and antiviral properties. The presence of the bromo and methyl substituents on the butyl chain adds further complexity and potential for modulation of biological activity.

The synthesis of 1-(4-bromo-3-methylbutyl)-1H-1,2,4-triazole typically involves several steps. One common approach is to start with the preparation of the 4-bromo-3-methylbutyl halide, which can be achieved through the bromination of an appropriate alkene or alcohol. This intermediate is then reacted with an azide to form the corresponding azide derivative. The azide is subsequently converted to the triazole ring via a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This method provides a high yield and good selectivity for the desired product.

Recent studies have explored the biological activities of 1-(4-bromo-3-methylbutyl)-1H-1,2,4-triazole. One notable area of research is its potential as an antifungal agent. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant antifungal activity against several clinically relevant fungal strains, including Candida albicans and Aspergillus fumigatus. The mechanism of action was attributed to its ability to disrupt fungal cell membrane integrity and inhibit key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 1-(4-bromo-3-methylbutyl)-1H-1,2,4-triazole has also shown promise as an antibacterial agent. Research conducted at a leading pharmaceutical institute demonstrated that this compound effectively inhibited the growth of both Gram-positive and Gram-negative bacteria. The antibacterial activity was found to be comparable to that of established antibiotics such as ampicillin and ciprofloxacin. Further investigations are underway to optimize the compound's structure for enhanced potency and reduced toxicity.

The potential applications of 1-(4-bromo-3-methylbutyl)-1H-1,2,4-triazole extend beyond antimicrobial therapy. Preliminary studies have indicated that this compound may have anti-inflammatory properties as well. In vitro experiments using human immune cells showed that it effectively reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 1-(4-bromo-3-methylbutyl)-1H-1,2,4-triazole could be a valuable lead compound for developing new anti-inflammatory drugs.

The safety profile of 1-(4-bromo-3-methylbutyl)-1H-1,2,4-triazole is another critical aspect being investigated by researchers. Initial toxicology studies have shown that this compound has low cytotoxicity in mammalian cell lines at therapeutic concentrations. However, more comprehensive safety evaluations are necessary before it can be considered for clinical trials.

In conclusion, 1-(4-bromo-3-methylbutyl)-1H-1,2,4-triazole (CAS No. 2229277-49-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies aim to optimize its properties and explore its full potential in various medical fields.